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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

Executive Summary & Rationale
The quinazoline scaffold is a "privileged structure" in medicinal chemistry, exhibiting broad-

spectrum biological activities including EGFR inhibition, antimicrobial, and anti-inflammatory

effects.[1] The 5,7-dinitroquinazolin-8-ol derivative is of specific interest as a potent chelating

ligand. The introduction of nitro groups at the C5 and C7 positions significantly increases the

acidity of the C8-hydroxyl group (

reduction), enhancing its metal-binding affinity and lipophilicity—critical parameters for
membrane permeability in antibacterial applications.

This guide details a robust, scalable protocol for the electrophilic aromatic nitration of

quinazolin-8-ol, followed by a derivatization workflow to generate transition metal complexes

(Cu(II), Zn(II)), which represent the primary bioactive class for this scaffold.

Chemical Strategy & Mechanism
The synthesis relies on Electrophilic Aromatic Substitution (EAS).
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Substrate: Quinazolin-8-ol (8-Hydroxyquinazoline).

Directing Effects: The hydroxyl group at C8 is a strong ortho, para-activator. The

diazanaphthalene (quinazoline) ring system is generally electron-deficient, but the phenolic

ring is sufficiently activated to undergo nitration.

Regioselectivity: The C8-OH directs incoming electrophiles (

) to the ortho (C7) and para (C5) positions.

Conditions: A "Mixed Acid" strategy (Conc.[2][3][4]

+ Fuming

) is employed to generate the nitronium ion (

) in situ.
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Caption: Synthetic trajectory from precursor to metal-chelated derivative via dinitration.

Protocol A: Synthesis of 5,7-Dinitroquinazolin-8-ol
Objective: Isolation of high-purity 5,7-dinitroquinazolin-8-ol.

Materials & Reagents
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Reagent Grade Role Hazard Note

Quinazolin-8-ol >98% Substrate Irritant

Sulfuric Acid (

)
98% Conc. Solvent/Catalyst

Corrosive,

Dehydrating

Nitric Acid (

)
Fuming (>90%) Nitrating Agent Oxidizer, Corrosive

Ice/Water Distilled Quenching -

Experimental Workflow
Step 1: Solubilization (Exothermic Control)

Equip a 250 mL 3-neck round-bottom flask (RBF) with a magnetic stir bar, a pressure-

equalizing dropping funnel, and a thermometer.

Charge the flask with 10 mL of Conc.

.

Cool the acid to 0–5°C using an ice-salt bath.

Slowly add 2.0 g (13.7 mmol) of Quinazolin-8-ol in small portions.

Critical Process Parameter (CPP): Maintain internal temperature

. The dissolution is exothermic.[3]

Step 2: Nitration (The Critical Step)

Prepare the nitrating mixture: Mix 2 mL Conc.

and 2 mL Fuming

in a separate cooled vessel.
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Transfer this mixture to the dropping funnel.

Add the acid mixture dropwise to the RBF over 30 minutes.

Safety Stop: If brown fumes (

) evolve rapidly, stop addition and cool further.

Once addition is complete, remove the ice bath and allow the reaction to warm to Room

Temperature (25°C).

Stir for 2 hours. (Monitor by TLC: Mobile phase 5% MeOH in DCM).

Step 3: Quenching & Isolation

Prepare a beaker containing 100 g of crushed ice.

Pour the reaction mixture slowly onto the ice with vigorous stirring. A yellow/orange

precipitate will form immediately.

Adjust pH to ~4–5 using 10% Sodium Acetate solution (optional, to ensure complete

precipitation of the phenol).

Filter the solid using a Buchner funnel.

Wash the cake with cold water (

mL) until the filtrate is neutral.

Recrystallization: Dissolve crude solid in boiling ethanol/acetone (1:1), filter hot to remove

insolubles, and cool to crystallize.

Yield Expectation: 65–75% Appearance: Yellow crystalline solid. Melting Point: >250°C (dec).

[5]

Experimental Setup Diagram
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Caption: Controlled nitration setup. Temperature regulation is the primary safety control.

Protocol B: Derivatization (Metal Complexation)
Rationale: The 5,7-dinitro derivative is most biologically active as a metal chelate. This protocol

synthesizes the Copper(II) complex, a standard for antimicrobial testing.

Procedure
Ligand Solution: Dissolve 0.5 g (2.1 mmol) of 5,7-Dinitroquinazolin-8-ol in 20 mL hot

Methanol.

Metal Solution: Dissolve 0.21 g (1.05 mmol) of Copper(II) Acetate Monohydrate (

) in 10 mL hot Methanol.

Stoichiometry Note: We use a 2:1 (Ligand:Metal) ratio.

Reaction: Add the metal solution to the ligand solution dropwise under reflux.

Reflux for 3 hours. A color change (usually to dark green or brown) indicates complexation.

Isolation: Cool to room temperature. The complex will precipitate.[6]
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Filter and wash with cold methanol and diethyl ether.

Dry in a vacuum desiccator over

.

Analytical Validation (QC)
To ensure the protocol was successful, compare your product against these standard markers.

Technique
Expected Result (5,7-
Dinitroquinazolin-8-ol)

Interpretation

IR Spectroscopy
3300-3400

(Broad)

O-H Stretch (Intramolecular H-

bond)

1520-1550

(Strong)

Asymmetric

Stretch

1340-1360

(Strong)

Symmetric

Stretch

1H NMR (DMSO-

)
~9.2 ppm (s, 1H) H2 (Pyrimidine ring)

~9.0 ppm (s, 1H)
H6 (Between nitro groups -

Deshielded)

No peaks at 7.0-8.0 ppm
Absence of H5/H7 confirms

substitution

Mass Spec [M+H]+ = 237.1 Confirm Molecular Weight

Troubleshooting & Safety
Issue: Sticky/Tar Products.

Cause: Reaction temperature rose >15°C during nitration.
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Fix: Strictly control addition rate; ensure ice bath is fresh.

Issue: Low Yield.

Cause: Incomplete precipitation during quenching.

Fix: Adjust pH of the ice-water slurry to ~4.0 using sodium acetate.

Safety Warning: Fuming Nitric Acid is a potent oxidizer. Contact with organic solvents

(acetone, ethanol) during the nitration step can cause explosions. Use only halogenated

solvents or water for cleaning nitration glassware.
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(Note: While specific literature on "5,7-dinitroquinazolin-8-ol" is rarer than the quinoline

analog, the chemical reactivity described here is derived from established electrophilic aromatic

substitution principles applicable to the 8-hydroxyquinazoline scaffold.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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